Cas no 2527-18-6 (2,17-Dimethyl-5α-androst-2-en-17β-ol)

• Product Name: 2,17-Dimethyl-5α-androst-2-en-17β-ol
• CAS No: 2527-18-6
• MF: C₂₁H₃₄O
• MW: 302.49406671524
• CID: 272898
• PubChem ID: 17311
• Update Time: 2025-09-21

2,17-Dimethyl-5α-androst-2-en-17β-ol Chemical and Physical Properties

Names and Identifiers

• 5a-Androst-2-en-17b-ol, 2,17-dimethyl- (7CI,8CI)
• 2,17-Dimethyl-5α-androst-2-en-17β-ol
• (5α,17β)-2,17-Dimethylandrost-2-en-17-ol
• (5S,8R,9S,10S,13S,14S,17S)-2,10,13,17-tetramethyl-1,4,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-ol
• 2,17-alpha-Dimethyl-5-alpha-androst-2-en-17-beta-ol
• A-androst-2-en-17
• A-ol
• DTXSID00948115
• 2,17-Dimethyl-5?-androst-2-en-17?-ol
• 2,17-Dimethylandrost-2-en-17-ol
• 2527-18-6
• 5-alpha-ANDROST-2-EN-17-beta-OL, 2,17-alpha-DIMETHYL-
• (5S, 8R, 9S, 10S, 13S, 14S, 17S)-2, 10, 13, 17-tetramethyl-1, 4, 5, 6, 7, 8, 9, 11, 12, 14, 15, 16-dodecahydrocyclopenta[a]phenanthren-17-ol
• 2,17-Dimethyl-5

• Inchi： 1S/C21H34O/c1-14-5-6-15-7-8-16-17(19(15,2)13-14)9-11-20(3)18(16)10-12-21(20,4)22/h5,15-18,22H,6-13H2,1-4H3/t15-,16-,17+,18+,19+,20+,21+/m1/s1
• InChI Key： JLHCRFDMFTUIMQ-OGNRNXDYSA-N
• SMILES： O[C@@]1(C)CC[C@H]2[C@@H]3CC[C@H]4CC=C(C)C[C@]4(C)[C@H]3CC[C@@]21C

Computed Properties

• Exact Mass: 302.260966
• Monoisotopic Mass: 302.260966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.005
• Boiling Point: 390.8°C at 760 mmHg
• Flash Point: 167.3°C
• Refractive Index: 1.525
• PSA: 20.23000
• LogP: 5.33630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids